1-chloro-2-[2-(4-methoxyphenoxy)ethoxy]-4,5-dimethylbenzene

• IUPAC Name: 1-chloro-2-[2-(4-methoxyphenoxy)ethoxy]-4,5-dimethylbenzene
• InChI: InChI=1S/C17H19ClO3/c1-12-10-16(18)17(11-13(12)2)21-9-8-20-15-6-4-14(19-3)5-7-15/h4-7,10-11H,8-9H2,1-3H3
• InChI Key: SGBWDXZUBYEWJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)Cl)OCCOC2=CC=C(C=C2)OC
• Molecular Formula: C17H19ClO3
• Molecular Weight: 306.8 g/mol

Description

1-chloro-2-[2-(4-methoxyphenoxy)ethoxy]-4,5-dimethylbenzene, also known as ICI 118,551, is a selective β2 adrenergic receptor antagonist. It is commonly used in scientific research to study the physiological and biochemical effects of β2 adrenergic receptor activity. In

Scientific Research Applications

1-chloro-2-[2-(4-methoxyphenoxy)ethoxy]-4,5-dimethylbenzene 118,551 is commonly used in scientific research to study the physiological and biochemical effects of β2 adrenergic receptor activity. It is used as a selective antagonist to block the activity of β2 adrenergic receptors, which are involved in the regulation of smooth muscle relaxation, insulin secretion, and lipolysis. By studying the effects of 1-chloro-2-[2-(4-methoxyphenoxy)ethoxy]-4,5-dimethylbenzene 118,551 on these processes, researchers can better understand the role of β2 adrenergic receptors in various physiological and pathological conditions.

Mechanism of Action

1-chloro-2-[2-(4-methoxyphenoxy)ethoxy]-4,5-dimethylbenzene 118,551 works by binding to β2 adrenergic receptors and blocking their activity. This leads to a decrease in the activity of downstream signaling pathways that are activated by β2 adrenergic receptor activation. In particular, 1-chloro-2-[2-(4-methoxyphenoxy)ethoxy]-4,5-dimethylbenzene 118,551 blocks the activation of adenylate cyclase, which is responsible for the production of cyclic AMP (cAMP). This results in a decrease in the levels of cAMP, which is a key signaling molecule involved in many physiological processes.
Biochemical and Physiological Effects:
1-chloro-2-[2-(4-methoxyphenoxy)ethoxy]-4,5-dimethylbenzene 118,551 has been shown to have a number of biochemical and physiological effects. For example, it has been shown to inhibit the relaxation of smooth muscle in the airways, which is mediated by β2 adrenergic receptors. It also inhibits insulin secretion from pancreatic β-cells, which is also mediated by β2 adrenergic receptors. In addition, 1-chloro-2-[2-(4-methoxyphenoxy)ethoxy]-4,5-dimethylbenzene 118,551 has been shown to inhibit lipolysis in adipose tissue, which is also mediated by β2 adrenergic receptors.

Advantages and Limitations for Lab Experiments

1-chloro-2-[2-(4-methoxyphenoxy)ethoxy]-4,5-dimethylbenzene 118,551 is a highly selective β2 adrenergic receptor antagonist, which makes it a valuable tool for studying the physiological and biochemical effects of β2 adrenergic receptor activity. Its selectivity allows researchers to specifically block the activity of β2 adrenergic receptors without affecting other receptors that may be involved in the same processes. However, 1-chloro-2-[2-(4-methoxyphenoxy)ethoxy]-4,5-dimethylbenzene 118,551 has some limitations in lab experiments. For example, it has a relatively short half-life, which means that it may need to be administered multiple times during an experiment. In addition, its potency may vary depending on the experimental conditions, which can make it difficult to compare results between different studies.

Future Directions

There are many future directions for research involving 1-chloro-2-[2-(4-methoxyphenoxy)ethoxy]-4,5-dimethylbenzene 118,551. One area of interest is the role of β2 adrenergic receptors in the development and progression of various diseases, such as asthma, diabetes, and obesity. By studying the effects of 1-chloro-2-[2-(4-methoxyphenoxy)ethoxy]-4,5-dimethylbenzene 118,551 on these processes, researchers may be able to identify new therapeutic targets for these conditions. Another area of interest is the development of new β2 adrenergic receptor antagonists that have improved selectivity, potency, and pharmacokinetic properties compared to 1-chloro-2-[2-(4-methoxyphenoxy)ethoxy]-4,5-dimethylbenzene 118,551. These new compounds may be valuable tools for studying the physiological and biochemical effects of β2 adrenergic receptor activity in a variety of contexts.

Synthesis Methods

1-chloro-2-[2-(4-methoxyphenoxy)ethoxy]-4,5-dimethylbenzene 118,551 can be synthesized through a multi-step process involving the reaction of 4-methoxyphenol with ethylene oxide, followed by alkylation with 4,5-dimethyl-2-nitrophenol, reduction of the nitro group, and chlorination of the resulting compound. The final product is obtained through recrystallization and purification.